Cas no 899970-25-3 (N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 899970-25-3
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5490833
• Update Time: 2025-08-04

N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-chloro-3-nitrophenyl)-1,6-dihydro-1-[(2-methylphenyl)methyl]-6-oxo-
• N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16ClN3O4/c1-13-4-2-3-5-14(13)11-23-12-15(6-9-19(23)25)20(26)22-16-7-8-17(21)18(10-16)24(27)28/h2-10,12H,11H2,1H3,(H,22,26)
• InChI Key： CWBMEOBTNYPTOE-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2C)C(=O)C=CC=1C(NC1=CC=C(Cl)C([N+]([O-])=O)=C1)=O

Additional information on N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Professional Introduction to N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 899970-25-3)

N-(4-chloro-3-nitrophenyl)-1-(2-methylphenylmethyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 899970-25-3, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research and development.

The molecular structure of N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide is characterized by a pyridine core, which is a common motif in many pharmacologically active agents. The presence of both chloro and nitro substituents on the phenyl ring enhances the electrophilicity of the molecule, making it a potential candidate for further derivatization and functionalization. Additionally, the methyl group attached to the pyridine ring contributes to the overall lipophilicity of the compound, which is often crucial for its absorption and distribution within biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases, including cancer and neurological disorders. The compound N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has emerged as a promising candidate in this context due to its ability to interact with biological targets in unique ways. Studies have shown that this molecule can modulate the activity of certain enzymes and receptors, which are implicated in disease pathogenesis.

One of the most intriguing aspects of this compound is its potential as an inhibitor of kinases, which are enzymes that play a critical role in cell signaling pathways. Aberrant kinase activity is often associated with various diseases, particularly cancer. The pyridine core and the substituents on the phenyl rings of N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide are well-positioned to interact with the active sites of kinases, thereby inhibiting their activity. This has led to several preclinical studies aimed at evaluating its efficacy and safety profile in vitro and in vivo.

Furthermore, the compound has shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide to modulate inflammatory pathways suggests that it could be a valuable therapeutic option for these conditions. Research has indicated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation-induced tissue damage.

The synthesis of N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted phenols and β-keto esters, followed by cyclization to form the pyridine ring. The introduction of chloro and nitro groups typically involves electrophilic aromatic substitution reactions, which must be carefully controlled to avoid side products.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies have suggested that N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl-6-oxyloxylopyridine carboxamide exhibits reasonable oral bioavailability and moderate metabolic stability. These properties make it a promising candidate for further development into a clinical drug.

In conclusion, N-(4-chloro-3-nitrophenyl)-1-(2-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No.899970-25^-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.